(±)-Neoisomenthol (±)-Neoisomenthol Neoisomenthol, also known as iso-neomenthol or (1R, 3R, 4R)-form, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, neoisomenthol is considered to be an isoprenoid lipid molecule. Neoisomenthol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, neoisomenthol is primarily located in the membrane (predicted from logP) and cytoplasm.
Neoisomenthol is a p-menthan-3-ol.
D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 491-02-1
VCID: VC0150136
InChI: InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3/t8-,9-,10-/m1/s1
SMILES: CC1CCC(C(C1)O)C(C)C
Molecular Formula: C10H20O
Molecular Weight: 156.26 g/mol

(±)-Neoisomenthol

CAS No.: 491-02-1

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VCID: VC0150136

Molecular Formula: C10H20O

Molecular Weight: 156.26 g/mol

(±)-Neoisomenthol - 491-02-1

CAS No. 491-02-1
Product Name (±)-Neoisomenthol
Molecular Formula C10H20O
Molecular Weight 156.26 g/mol
IUPAC Name (1R,2R,5R)-5-methyl-2-propan-2-ylcyclohexan-1-ol
Standard InChI InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3/t8-,9-,10-/m1/s1
Standard InChIKey NOOLISFMXDJSKH-OPRDCNLKSA-N
Isomeric SMILES C[C@@H]1CC[C@@H]([C@@H](C1)O)C(C)C
SMILES CC1CCC(C(C1)O)C(C)C
Canonical SMILES CC1CCC(C(C1)O)C(C)C
Boiling Point 421 °F at 760 mm Hg (NTP, 1992)
Density 0.904 at 59 °F (NTP, 1992)
0.901 (20°); 0.891 (30°)
0.896-0.903 (20°)
Flash Point 196 °F (NTP, 1992)
Melting Point 100 °F (NTP, 1992)
-8°C
Physical Description D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
Liquid
colourless, hexagonal crystals, usually needle-like; fused masses or crystalline powder with a pleasant, peppermint-like odour
colourless liquid
Solid/cool minty aroma
Description Neoisomenthol, also known as iso-neomenthol or (1R, 3R, 4R)-form, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, neoisomenthol is considered to be an isoprenoid lipid molecule. Neoisomenthol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, neoisomenthol is primarily located in the membrane (predicted from logP) and cytoplasm.
Neoisomenthol is a p-menthan-3-ol.
D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
Solubility less than 1 mg/mL at 70° F (NTP, 1992)
very soluble in alcohol and volatile oils; slightly soluble in water
insoluble in water; soluble in alcohol and acetone
Practically insoluble to insoluble
Sparingly soluble (in ethanol)
Synonyms (1R,2R,5R)-rel-5-Methyl-2-(1-methylethyl)-cyclohexanol;_x000B_(1α,2α,5α)-5-Methyl-2-(1-methylethyl)-cyclohexanol; cis-1,3,cis-1,4-Menthol; Neoisomenthol; all-cis-2-Isopropyl-5-methylcyclohexanol; dl-Neoisomenthol
Vapor Density 5.4 (NTP, 1992) (Relative to Air)
Vapor Pressure 1 mm Hg at 133 °F approximately (NTP, 1992)
PubChem Compound 19244
Last Modified Nov 11 2021
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